Cas no 74470-39-6 (Methyl 2-(methylsulfanyl)pyridine-4-carboxylate)
74470-39-6 structure
Product Name:Methyl 2-(methylsulfanyl)pyridine-4-carboxylate
CAS No:74470-39-6
MF:C8H9NO2S
MW:183.227560758591
CID:2800890
PubChem ID:57681150
Update Time:2025-04-21
Methyl 2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 74470-39-6
- Methyl 2-(methylsulfanyl)pyridine-4-carboxylate
- Methyl2-(methylthio)isonicotinate
- AKOS026737758
- SCHEMBL10186990
- DTXSID40727502
- Methyl 2-(methylthio)isonicotinate
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- Inchi： 1S/C8H9NO2S/c1-11-8(10)6-3-4-9-7(5-6)12-2/h3-5H,1-2H3
- InChI Key： IOWBEZLBCKONCE-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C(=O)OC)C=CN=1
Computed Properties
- Exact Mass: 183.03539970g/mol
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.5Ų
Methyl 2-(methylsulfanyl)pyridine-4-carboxylate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
74470-39-6 (Methyl 2-(methylsulfanyl)pyridine-4-carboxylate) Related Products
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